2-Hydroxy-5-(naphthalen-2-yl)pyrimidine, 95%

• IUPAC Name: 5-naphthalen-2-yl-1H-pyrimidin-2-one
• InChI: InChI=1S/C14H10N2O/c17-14-15-8-13(9-16-14)12-6-5-10-3-1-2-4-11(10)7-12/h1-9H,(H,15,16,17)
• InChI Key: AVHTZXRPWTXECT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C=C(C=CC2=C1)C3=CNC(=O)N=C3
• Molecular Formula: C14H10N2O
• DSSTOX Substance ID: DTXSID60686829
• Molecular Weight: 222.24 g/mol
• CAS RN: 1111113-13-3

Description

2-Hydroxy-5-(naphthalen-2-yl)pyrimidine, 95% (2H5NP) is a synthetic compound that has been studied extensively in recent years due to its potential applications in a variety of scientific fields. 2H5NP has been found to have unique biochemical and physiological effects and has been investigated for its potential in drug development, materials science, and biotechnology.

Scientific Research Applications

2-Hydroxy-5-(naphthalen-2-yl)pyrimidine, 95% has been studied extensively in recent years due to its potential applications in a variety of scientific fields. It has been investigated for its potential in drug development, materials science, and biotechnology. In drug development, 2-Hydroxy-5-(naphthalen-2-yl)pyrimidine, 95% has been studied for its potential as an anti-cancer agent and as an antiviral agent. In materials science, 2-Hydroxy-5-(naphthalen-2-yl)pyrimidine, 95% has been studied for its potential as a catalyst for organic reactions. In biotechnology, 2-Hydroxy-5-(naphthalen-2-yl)pyrimidine, 95% has been studied for its potential as an enzyme inhibitor and as an inhibitor of protein-protein interactions.

Mechanism of Action

2-Hydroxy-5-(naphthalen-2-yl)pyrimidine, 95% has been found to interact with a variety of cellular components, including DNA, proteins, and enzymes. It has been found to bind to DNA, which can lead to the inhibition of gene expression. It has also been found to bind to proteins, which can lead to the inhibition of protein-protein interactions. Furthermore, it has been found to bind to enzymes, which can lead to the inhibition of enzyme activity.
Biochemical and Physiological Effects
2-Hydroxy-5-(naphthalen-2-yl)pyrimidine, 95% has been found to have a variety of biochemical and physiological effects. It has been found to inhibit the growth of cancer cells, which can lead to the inhibition of tumor growth. It has also been found to inhibit the replication of viruses, which can lead to the inhibition of viral infections. Furthermore, it has been found to inhibit the activity of enzymes, which can lead to the inhibition of metabolic pathways.

Advantages and Limitations for Lab Experiments

2-Hydroxy-5-(naphthalen-2-yl)pyrimidine, 95% has a number of advantages and limitations for lab experiments. One advantage of 2-Hydroxy-5-(naphthalen-2-yl)pyrimidine, 95% is that it is relatively easy to synthesize. Furthermore, it is relatively stable and can be stored for long periods of time. However, it is also limited in that it is not easily soluble in water, which can make it difficult to use in aqueous solutions. Additionally, it is not very soluble in organic solvents, which can limit its use in organic reactions.

Future Directions

2-Hydroxy-5-(naphthalen-2-yl)pyrimidine, 95% has a number of potential future applications. One potential future application is in drug development, where it could be used to develop new drugs for the treatment of cancer and viral infections. Additionally, it could be used in materials science, where it could be used as a catalyst for organic reactions. Finally, it could be used in biotechnology, where it could be used as an enzyme inhibitor or an inhibitor of protein-protein interactions.

Synthesis Methods

2-Hydroxy-5-(naphthalen-2-yl)pyrimidine, 95% can be synthesized via a variety of methods, including an oxidative method, a condensation method, and a nucleophilic substitution method. The oxidative method involves the oxidation of 5-amino-2-hydroxy-pyrimidine with a variety of oxidizing agents, such as sodium hypochlorite, potassium permanganate, and hydrogen peroxide. The condensation method involves the reaction of 2-hydroxy-5-naphthalen-2-ylpyrimidine with an aldehyde or ketone. The nucleophilic substitution method involves the reaction of 2-hydroxy-5-naphthalen-2-ylpyrimidine with a nucleophile, such as an amine or a halide.